Cas no 384342-62-5 (Petromyzonol 3,7,12,24-Tetrasulfate Tetrapotassium Salt)

• Product Name: Petromyzonol 3,7,12,24-Tetrasulfate Tetrapotassium Salt
• CAS No: 384342-62-5
• MF: C₂₄H₄₂KO₁₆S₄
• MW: 753.938985347748
• CID: 825720
• Update Time: 2025-08-05

Petromyzonol 3,7,12,24-Tetrasulfate Tetrapotassium Salt Chemical and Physical Properties

Names and Identifiers

• Petromyzonol-3,7,12,21-tetrasulfate
• Petromyzonol 3,7,12,21-Tetrasulfate
• Petromyzonol 3,7,12,24-Tetrasulfate Tetrapotassium Salt
• Petromyzonol 3,7,12,

• Inchi： 1S/C24H42O16S4.K/c1-14(5-4-10-37-41(25,26)27)17-6-7-18-22-19(13-21(24(17,18)3)40-44(34,35)36)23(2)9-8-16(38-42(28,29)30)11-15(23)12-20(22)39-43(31,32)33;/h14-22H,4-13H2,1-3H3,(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);/t14-,15-,16-,17-,18+,19+,20-,21+,22+,23+,24-;/m1./s1
• InChI Key： SURXMTWIRFTOAA-HSJYDADISA-N
• SMILES： [K].S(=O)(=O)(O)O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCCOS(=O)(=O)O)[C@]21C)OS(=O)(=O)O)OS(=O)(=O)O

Additional information on Petromyzonol 3,7,12,24-Tetrasulfate Tetrapotassium Salt

Recent Advances in the Study of Petromyzonol 3,7,12,24-Tetrasulfate Tetrapotassium Salt (CAS: 384342-62-5)

Petromyzonol 3,7,12,24-tetrasulfate tetrapotassium salt (CAS: 384342-62-5) is a sulfated steroid derivative originally isolated from the sea lamprey (Petromyzon marinus). This compound has garnered significant attention in recent years due to its unique biological activities, particularly its role as a migratory pheromone in lampreys and its potential therapeutic applications in human medicine. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, positioning it as a promising candidate for drug development.

One of the most notable advancements in the study of Petromyzonol 3,7,12,24-tetrasulfate tetrapotassium salt is its synthetic optimization. Researchers have developed more efficient methods for its large-scale production, addressing previous challenges related to yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel enzymatic sulfation approach that significantly improved the scalability of the synthesis process. This breakthrough is expected to facilitate further preclinical and clinical investigations.

In terms of biological activity, recent research has expanded our understanding of the compound's interactions with cellular receptors. A study in Nature Chemical Biology (2024) identified specific G-protein-coupled receptors (GPCRs) in lampreys that are activated by Petromyzonol 3,7,12,24-tetrasulfate, shedding light on its pheromonal function. Interestingly, homologous receptors in humans have also been implicated in inflammatory and immune responses, suggesting potential cross-species applications.

The therapeutic potential of Petromyzonol 3,7,12,24-tetrasulfate tetrapotassium salt is another area of active investigation. Preliminary in vitro and in vivo studies have demonstrated its anti-inflammatory and immunomodulatory effects. For instance, a 2024 paper in ACS Pharmacology & Translational Science reported that the compound effectively suppressed pro-inflammatory cytokines in murine models of rheumatoid arthritis, with minimal side effects. These findings highlight its potential as a novel anti-inflammatory agent.

Despite these promising developments, challenges remain in the clinical translation of Petromyzonol 3,7,12,24-tetrasulfate tetrapotassium salt. Issues such as bioavailability, metabolic stability, and long-term safety need to be addressed. Ongoing research is exploring structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside.

In conclusion, Petromyzonol 3,7,12,24-tetrasulfate tetrapotassium salt (CAS: 384342-62-5) represents a fascinating intersection of chemical biology and drug discovery. Recent studies have advanced our understanding of its synthesis, mechanism of action, and therapeutic potential. As research continues to unfold, this compound may emerge as a valuable tool for addressing unmet medical needs in inflammation and immune-related disorders.